Cas no 2368919-06-4 (3-Pyrrolidinemethanol, 3-fluoro-, hydrochloride (1:1), (3R)-)

• Product Name: 3-Pyrrolidinemethanol, 3-fluoro-, hydrochloride (1:1), (3R)-
• CAS No: 2368919-06-4
• MF: C₅H₁₁ClFNO
• MW: 155.6
• CID: 5306005
• PubChem ID: 154706346
• Update Time: 2025-05-20

3-Pyrrolidinemethanol, 3-fluoro-, hydrochloride (1:1), (3R)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinemethanol, 3-fluoro-, hydrochloride (1:1), (3R)-
• (R)-(3-Fluoropyrrolidin-3-yl)methanol hydrochloride
• CS-0256036
• PS-20033
• [(3R)-3-fluoropyrrolidin-3-yl]methanol HCl
• [(3R)-3-fluoropyrrolidin-3-yl]methanol;hydrochloride
• F86250
• 2368919-06-4

• Inchi： 1S/C5H10FNO.ClH/c6-5(4-8)1-2-7-3-5;/h7-8H,1-4H2;1H/t5-;/m1./s1
• InChI Key： RTWCLQSSUKTHBX-NUBCRITNSA-N
• SMILES： C([C@@]1(CNCC1)F)O.Cl

Computed Properties

• Exact Mass: 155.0513198g/mol
• Monoisotopic Mass: 155.0513198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 88.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Additional information on 3-Pyrrolidinemethanol, 3-fluoro-, hydrochloride (1:1), (3R)-

3-Pyrrolidinemethanol, 3-fluoro-, hydrochloride (1:1), (3R)-

The compound 3-Pyrrolidinemethanol, 3-fluoro-, hydrochloride (1:1), (3R)- with CAS No. 2368919-06-4 is a structurally unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolidine derivatives, which are widely studied due to their potential applications in drug discovery and materials science. The (3R) configuration indicates that the molecule exhibits chirality, a property that is often critical in determining its biological activity and pharmacokinetic profile.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, leveraging methodologies such as asymmetric catalysis and enantioselective reactions. These techniques have not only improved the yield but also ensured high enantiomeric purity, which is essential for its application in chiral resolution studies and enantioselective catalysis. The incorporation of a fluorine atom at the 3-position of the pyrrolidine ring introduces unique electronic and steric properties, making this compound a valuable substrate for exploring fluorinated heterocycles in medicinal chemistry.

From a pharmacological perspective, 3-Pyrrolidinemethanol, 3-fluoro-, hydrochloride (1:1), (3R)- has been investigated for its potential as a building block in drug design. Its ability to form hydrogen bonds and participate in π-π interactions makes it an attractive candidate for modulating protein-ligand interactions. Recent studies have highlighted its role in inhibiting certain enzymes and receptors, suggesting its potential as a lead compound for developing novel therapeutic agents.

The hydrochloride salt form of this compound ensures its stability and solubility in various solvents, which are critical factors for its use in analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These analytical tools have been instrumental in confirming the stereochemistry and purity of the compound, thereby facilitating its characterization and quality control.

In terms of applications, 3-Pyrrolidinemethanol, 3-fluoro-, hydrochloride (1:1), (3R)- has found utility in both academic research and industrial settings. Its use as a chiral auxiliary in asymmetric synthesis has been reported in several recent publications, underscoring its versatility as a reagent in organic synthesis. Additionally, its role as a ligand in transition metal-catalyzed reactions has opened new avenues for exploring catalytic asymmetric processes.

Looking ahead, ongoing research is focused on expanding the scope of this compound's applications by exploring its interactions with biological systems at the molecular level. Advanced computational methods such as molecular docking and dynamics simulations are being employed to predict its binding affinities and selectivities toward various targets. These insights are expected to pave the way for its integration into more complex drug discovery pipelines.

In conclusion, 3-Pyrrolidinemethanol, 3-fluoro-, hydrochloride (1:1), (3R)- stands out as a versatile and intriguing molecule with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthetic and analytical techniques, positions it as a valuable asset for both fundamental research and applied development.